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Compound of Interest

Compound Name: Mefexamide hydrochloride

Cat. No.: B6575005 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available, albeit limited, scientific and

historical information regarding Mefexamide hydrochloride. A comprehensive understanding

of this compound is hindered by the scarcity of modern research and the inaccessibility of full-

text historical studies. The information presented herein should be interpreted with caution and

is intended for research and informational purposes only.

Introduction
Mefexamide hydrochloride, also known by synonyms such as Mefexamida and Timodyne, is

a chemical entity with the molecular formula C15H25ClN2O3. While historical data points

towards its investigation as an antidepressant, more recent, albeit limited, sources describe it

as a "particular psychostimulant".[1][2] This guide aims to consolidate the fragmented

information available on Mefexamide hydrochloride, presenting its chemical properties,

historical clinical context, and putative pharmacological effects.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Mefexamide hydrochloride is

presented in Table 1. This information is derived from publicly accessible chemical databases.
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Property Value Source

Molecular Formula C15H25ClN2O3 PubChem CID: 3083802

IUPAC Name

N-[2-(diethylamino)ethyl]-2-(4-

methoxyphenoxy)acetamide;h

ydrochloride

PubChem CID: 3083802

Molar Mass 316.82 g/mol PubChem CID: 3083802

CAS Number 3413-64-7 PubChem CID: 3083802

Synonyms
Mefexamida, Timodyne,

Mexephenamide, ANP-297

PubChem CID: 4045,

MedchemExpress

Historical Clinical and Pharmacological Insights
The most significant piece of evidence regarding the clinical investigation of Mefexamide

comes from a 1969 publication in Acta Neurologica et Psychiatrica Belgica.[2] While the full text

of this article, titled "[Clinical study and electroencephalographic effects of mefexamide],"

remains elusive, the associated Medical Subject Headings (MeSH) terms provide critical

insights into its studied application.

The MeSH terms include:

Antidepressive Agents / administration & dosage*

Depression / drug therapy*

Mental Disorders / drug therapy*

Electroencephalography[2]

This strongly suggests that Mefexamide was primarily investigated for its potential as an

antidepressant. The inclusion of "Electroencephalography" indicates that its effects on brain

electrical activity were a component of this clinical study.[2]

A more recent description from a commercial supplier characterizes Mefexamide
hydrochloride as a "particular psychostimulant" with the ability to reverse the
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psychodepressant effects induced by diazepam and other benzodiazepine sedatives.[1] This

claim is attributed to a 1982 article in the "Bulletin of Experimental Biology and Medicine".[1]

However, without access to the full study, the specifics of this "psychostimulant" activity and the

experimental context remain unknown.

The apparent dual characterization as both an antidepressant and a psychostimulant is not

uncommon in pharmacology, as some compounds can exhibit overlapping effects. However,

the lack of detailed mechanistic studies for Mefexamide makes it impossible to delineate these

properties further.

Putative Mechanism of Action (Hypothetical)
Due to the absence of any published receptor binding assays, enzyme inhibition studies, or

other mechanistic investigations, the precise mechanism of action of Mefexamide
hydrochloride is unknown. Based on its historical context as an antidepressant and its

description as a psychostimulant, a hypothetical workflow for its investigation can be

conceptualized.

Preclinical Investigation Clinical Evaluation

In Vitro Screening
(Receptor Binding, Enzyme Assays)

Animal Models
(Behavioral, Pharmacokinetic)

Identify Lead Properties Phase I
(Safety, Tolerability, EEG)

Establish Preclinical Proof-of-Concept Phase II
(Efficacy in Depression/Mental Disorders)

Confirm SafetyMefexamide
Hydrochloride

Hypothesized Path

Click to download full resolution via product page

Hypothetical Drug Development Workflow for Mefexamide.

Experimental Protocols (Unavailable)
A thorough search of scientific literature did not yield any detailed experimental protocols for

either in vitro or in vivo studies of Mefexamide hydrochloride. The 1969 clinical study would

presumably contain details on the patient population, dosage, and EEG recording parameters,

but this information is not publicly available. Similarly, the experimental design of the study

investigating its effects on diazepam-induced sedation is unknown.
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Data Presentation (Unavailable)
No quantitative data, such as receptor binding affinities (Ki), half-maximal inhibitory

concentrations (IC50), pharmacokinetic parameters (e.g., half-life, bioavailability), or clinical

trial efficacy measures, could be located in the available literature for Mefexamide
hydrochloride.

Logical Relationships and Inferred Properties
Given the limited data, we can only infer logical relationships. The historical classification as an

antidepressant suggests a potential interaction with monoaminergic systems (e.g., serotonin,

norepinephrine, dopamine), which were the primary targets for antidepressants of that era. The

description as a psychostimulant that reverses benzodiazepine effects could imply a

mechanism that is distinct from traditional stimulants and may involve GABAergic pathways,

though this is highly speculative.
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Inferred Relationships of Mefexamide's Properties.

Conclusion and Future Directions
Mefexamide hydrochloride is a compound with a sparse and fragmented history. The

available evidence points to its investigation as an antidepressant in the late 1960s, with a

later, less-defined description as a psychostimulant. The lack of accessible primary literature,

particularly the full-text articles from 1969 and 1982, presents a significant barrier to a complete

understanding of its pharmacological profile.

For drug development professionals and researchers, Mefexamide hydrochloride represents

a scientific curiosity. A modern re-evaluation of this compound would be necessary to

determine its true pharmacological properties. This would involve:

Chemical Re-synthesis and Verification: Ensuring the purity and identity of the compound.

Comprehensive In Vitro Profiling: Screening against a wide range of receptors, transporters,

and enzymes, particularly those related to CNS function.

In Vivo Pharmacokinetic and Pharmacodynamic Studies: Characterizing its absorption,

distribution, metabolism, and excretion, as well as its behavioral effects in established animal

models of depression and stimulation.

Without such a systematic re-investigation, the psychostimulant and antidepressant properties

of Mefexamide hydrochloride remain largely in the realm of historical scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Mefexamide Hydrochloride: An Investigation into its
Psychostimulant and Antidepressant Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b6575005#investigating-the-
psychostimulant-properties-of-mefexamide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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